9-Oxotetradecanoic acid
Overview
Description
9-Oxotetradecanoic acid is a useful research compound. Its molecular formula is C14H26O3 and its molecular weight is 242.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality 9-Oxotetradecanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 9-Oxotetradecanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of ω-Oxo Amino Acids and Derivatives : 9-Oxotetradecanoic acid and its derivatives have been synthesized for applications in organic chemistry. Salih, Adams, and Jackson (2016) described the preparation of 9-oxo amino acids, key components in cyclic tetrapeptides like apicidin, through copper-catalyzed allylation and cross-metathesis processes (Salih, Adams, & Jackson, 2016).
Preparation of Optically Pure Hydroxytetradecanoic Acid : Tai et al. (1980) demonstrated a method to prepare optically pure 3-hydroxytetradecanoic acid using asymmetrically modified nickel catalysts. This showcases the versatility of 9-Oxotetradecanoic acid in stereoselective synthesis (Tai et al., 1980).
Biological Applications
Role in Plant Hormone Biosynthesis : Schwartz, Qin, and Zeevaart (2001) identified enzymes in Arabidopsis thaliana that catalyze carotenoid cleavage, producing compounds like 9-Oxotetradecanoic acid. This highlights its role in plant biology, particularly in hormone synthesis (Schwartz, Qin, & Zeevaart, 2001).
Enzymatic Conversion in Animal Tissues : Nagao and Olson (1994) observed the enzymatic conversion of β-carotene isomers to 9-cis, 13-cis, and all-trans retinals in rat liver and intestine, indicating the metabolic transformation of 9-Oxotetradecanoic acid in animal tissues (Nagao & Olson, 1994).
Applied Research
Biosynthesis of Structurally Unique Fatty Acids : In a study by Wang et al. (1994), 9-Oxotetradecanoic acid was identified as a potential precursor to 9-cis-retinoic acid in human intestinal mucosa. This study shows its importance in biochemical pathways and potential medical applications (Wang et al., 1994).
Use in Industrial and Environmental Chemistry : Salih, Salimon, and Yousif (2012) conducted research on the use of oleic acid-based triester derivatives, which involve modifications of 9-Oxotetradecanoic acid, for producing environmentally friendly biolubricants (Salih, Salimon, & Yousif, 2012).
properties
IUPAC Name |
9-oxotetradecanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26O3/c1-2-3-7-10-13(15)11-8-5-4-6-9-12-14(16)17/h2-12H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGUWEAXNOYABTJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCC(=O)CCCCCCCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40825532 |
Source
|
| Record name | 9-Oxotetradecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40825532 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-Oxotetradecanoic acid | |
CAS RN |
71173-32-5 |
Source
|
| Record name | 9-Oxotetradecanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40825532 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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